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Introduction

A-385358 is a potent and selective small-molecule inhibitor of the anti-apoptotic protein Bcl-XL,
a key regulator of the intrinsic or mitochondrial pathway of apoptosis. By binding to the
hydrophobic groove of Bcl-XL, A-385358 disrupts the interaction between Bcl-XL and pro-
apoptotic Bcl-2 family members like Bim, Bak, and Bax. This disruption leads to the activation
of Bak and Bax, subsequent mitochondrial outer membrane permeabilization (MOMP), the
release of cytochrome c, and ultimately, caspase activation and apoptotic cell death.[1][2]
These characteristics make A-385358 a valuable tool for investigating the role of Bcl-XL in cell
survival and for exploring therapeutic strategies that involve the induction of apoptosis in
cancer cells and other disease models.

Data Presentation

The following table summarizes the quantitative data reported for A-385358, providing a clear
reference for its potency and cellular activity.
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Parameter Target

Value

Assay
. Reference
Conditions

Ki Bcl-XL

0.80 nM

Fluorescence
polarization

assay

Ki Bcl-2

67 nM

Fluorescence
polarization

assay

EC50 Cell Killing

0.47 £ 0.05 pM

IL-3-deprived
FL5.12/Bcl-XL
cells, 24-hour

treatment

EC50 Cell Killing

1.9+0.1 pM

IL-3-deprived
FL5.12/Bcl-2
cells, 24-hour

treatment

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of A-385358 within the mitochondrial

apoptosis pathway and a typical experimental workflow for its characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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